4-oxo-6-(((5-(thiophene-2-carboxamido)-1,3,4-thiadiazol-2-yl)thio)methyl)-4H-pyran-3-yl 3,4,5-trimethoxybenzoate

• IUPAC Name: [4-oxo-6-[[5-(thiophene-2-carbonylamino)-1,3,4-thiadiazol-2-yl]sulfanylmethyl]pyran-3-yl] 3,4,5-trimethoxybenzoate
• InChI: InChI=1S/C23H19N3O8S3/c1-30-15-7-12(8-16(31-2)19(15)32-3)21(29)34-17-10-33-13(9-14(17)27)11-36-23-26-25-22(37-23)24-20(28)18-5-4-6-35-18/h4-10H,11H2,1-3H3,(H,24,25,28)
• InChI Key: ATGOTTWQDFDNTO-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1OC)OC)C(=O)OC2=COC(=CC2=O)CSC3=NN=C(S3)NC(=O)C4=CC=CS4
• Molecular Formula: C23H19N3O8S3
• Molecular Weight: 561.6 g/mol

Description

4-oxo-6-(((5-(thiophene-2-carboxamido)-1,3,4-thiadiazol-2-yl)thio)methyl)-4H-pyran-3-yl 3,4,5-trimethoxybenzoate is a useful research compound. Its molecular formula is C23H19N3O8S3 and its molecular weight is 561.6. The purity is usually 95%.
BenchChem offers high-quality 4-oxo-6-(((5-(thiophene-2-carboxamido)-1,3,4-thiadiazol-2-yl)thio)methyl)-4H-pyran-3-yl 3,4,5-trimethoxybenzoate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-oxo-6-(((5-(thiophene-2-carboxamido)-1,3,4-thiadiazol-2-yl)thio)methyl)-4H-pyran-3-yl 3,4,5-trimethoxybenzoate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Heterocyclic Chemistry

• Benzo[b]thiophene molecules, which are structurally related to the compound , play a significant role in synthetic medicinal chemistry due to their broad spectrum of pharmacological properties. Research efforts have been directed towards synthesizing derivatives like thiadiazoles, oxadiazoles, pyrazolin, and diaryl pyrazoles starting from thiophene-related precursors, highlighting their potential in creating bioactive compounds (Isloor, Kalluraya, & Pai, 2010).

Biological and Pharmacological Activities

• Studies on thiophene derivatives, similar to the compound , have shown promising antibacterial activity. For example, some compounds have exhibited significant antibacterial effects against pathogens like Staphylococcus aureus and Bacillus subtilis, suggesting the potential of these derivatives in antimicrobial applications (Palkar et al., 2017).
• Another study demonstrated the inhibitory activities of pyrazoline and thiadiazoline heterocycles, similar to the compound of interest, against nitric oxide synthase. The inhibition of this enzyme is crucial in various physiological and pathological processes, indicating potential therapeutic applications (Arias et al., 2018).

Applications in Material Science

• Thiophene-based pyrazole amides, which are structurally related, have been studied for their nonlinear optical (NLO) properties. These materials are crucial in photonic and optoelectronic applications. The study found that certain compounds exhibit better NLO responses, indicating their potential use in developing new optoelectronic materials (Kanwal et al., 2022).